Cas no 90978-66-8 (octahydro-2H-quinolizine-1-carboxylic acid)

• Product Name: octahydro-2H-quinolizine-1-carboxylic acid
• CAS No: 90978-66-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 1956857
• PubChem ID: 558135
• Update Time: 2025-04-21

octahydro-2H-quinolizine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• octahydro-2H-quinolizine-1-carboxylic acid
• 2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine-1-carboxylic acid
• SB45177
• Lupininic acid
• SCHEMBL4037708
• DTXSID70339733
• octahydro-quinolizine-1-carboxylic acid
• 90978-66-8
• ALBB-030781
• AKOS015938849
• DTXCID10290814
• starbld0001196

• Inchi： 1S/C10H17NO2/c12-10(13)8-4-3-7-11-6-2-1-5-9(8)11/h8-9H,1-7H2,(H,12,13)
• InChI Key： ZYQJGZAVMHNFNY-UHFFFAOYSA-N
• SMILES： OC(C1CCCN2CCCCC21)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 316.7°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.538

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Lupinine-type alkaloids